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Compound of Interest

Compound Name: SOLVENT YELLOW 83

Cat. No.: B1172513

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides foundational information on diarylide yellow pigments, a
significant class of organic colorants. This document covers their core chemistry, synthesis,
and physical properties, with a focus on quantitative data and detailed experimental
methodologies.

Introduction to Diarylide Yellow Pigments

Diarylide yellow pigments are organic compounds widely used as colorants in various
applications, including printing inks, plastics, and coatings.[1][2] They belong to the larger class
of azo pigments and are characterized by the presence of two azo groups (—N=N-) in their
molecular structure. These pigments are synthesized from derivatives of benzidine.[3] First
synthesized in 1911, they gained widespread use in the 1930s.[4] Diarylide yellows are known
for their strong color, good lightfastness, and thermal stability.[1][2]

Chemical Structure and Synthesis

The general chemical structure of diarylide yellow pigments is based on a central biphenyl core
derived from a substituted benzidine, which is coupled with two acetoacetanilide molecules.
The wide range of available yellow to reddish-yellow shades is achieved by varying the
substituents on both the benzidine and the acetoacetanilide moieties.

The synthesis of diarylide yellow pigments is a two-step process:

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1172513?utm_src=pdf-interest
https://store.astm.org/d2244-23.html
https://www.micomlab.com/micom-testing/astm-d4303/
https://icc-es.org/testing/astm-d2244/
https://cameo.mfa.org/wiki/Diarylide_dye
https://store.astm.org/d2244-23.html
https://www.micomlab.com/micom-testing/astm-d4303/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Diazotization: An aromatic diamine (a benzidine derivative) is treated with a nitrosating
agent, typically nitrous acid (generated in situ from sodium nitrite and a strong acid like
hydrochloric acid), to form a bis-diazonium salt. This reaction is carried out at low
temperatures to ensure the stability of the diazonium salt.

e Azo Coupling: The resulting bis-diazonium salt is then reacted with an acetoacetanilide
coupling component. The coupling reaction is an electrophilic substitution where the
diazonium salt acts as the electrophile and the activated aromatic ring of the
acetoacetanilide is the nucleophile.

This synthesis process is versatile, allowing for the production of a wide array of pigments with
tailored properties by modifying the starting materials.

Quantitative Data on Physicochemical Properties

The performance of diarylide yellow pigments is determined by a range of physicochemical
properties. The following tables summarize key quantitative data for several common diarylide
yellow pigments.

Table 1: General and Physical Properties of Selected Diarylide Yellow Pigments
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5 " Pigment Pigment Pigment Pigment Pigment Pigment
roper
perty Yellow12 Yellow13 Yellow14 Yellow17 Yellow55 Yellow 83
CIN Pigment Pigment Pigment Pigment Pigment Pigment
ame
Yellow 12 Yellow 13 Yellow 14 Yellow 17 Yellow 55 Yellow 83
Cl Number 21090 21100 21095 21105 21096 21108
CAS
6358-85-6 5102-83-0 5468-75-7 4531-49-1 6358-37-8 5567-15-7
Number
Molecular C32H26Cl2 C36H34Cl2 C34H30Cl2 C34H30Cl2 C34H30Cl2 C36H32ClaN
Formula NeOas NeOa NeOa NeOs NeOa4 60s
Specific
Gravity 13-1.6 13-15 1.4-15[5] 1.4[6] 1.5 1.5[7][8]
(g/cm3)
Oil
_ 37 - 55[6] 65 - 75[7]
Absorption 40 - 65 49[9] 35 - 45[10] 1] 40 - 50[12] 5]
(g/100g)
6.0 - 6.5 - 6.0 - 5.5-7.5[7]
pH 6.0-7.5 5.0 - 7.5[9]
7.0[10] 7.5[11] 7.0[12] [8]

Table 2: Performance Properties of Selected Diarylide Yellow Pigments
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Pigment Pigment Pigment Pigment Pigment Pigment

Propert
perty Yellow 12 Yellow13 Yellow14 Yellow1l7 Yellow55 Yellow 83

Lightfastne
ss (BWS, 5-6 6[9] 6[10] 6[11] 7[12] 6-7[7]
1-8)

Heat
Stability 180-200 199[9] 180[10] 180[11] 160[12] 199[7][8]
(°C)

Water
Resistance 5 5[9] 5 5[6] 5 5[7]
(1-5)

Ethanol
Resistance 4 5[9] 4-5 5[6] Good 47]
(1-5)

Xylene
Resistance 3 3-4[9] 3 3[6] - 3-4[7][8]
(1-5)

Acid
Resistance 5 5[9] 5 5[6] 5 5[7][8]
(1-5)

Alkali
Resistance 5 5[9] 5 5[6] 5 5[7][8]
(1-5)

(Note: Lightfastness is rated on the Blue Wool Scale (BWS), where 8 is outstanding.
Resistance properties are rated on a scale of 1 to 5, where 5 is excellent.)

Experimental Protocols

This section outlines detailed methodologies for the synthesis and analysis of diarylide yellow
pigments.

Synthesis of Pigment Yellow 83
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This protocol is a representative example of the synthesis of a diarylide yellow pigment.
Materials:

e 3,3-Dichlorobenzidine (DCB)

e Hydrochloric acid (30-37%)

o Sodium nitrite

¢ 4-Chloro-2,5-dimethoxyacetoacetanilide (Coupling component)
e Sodium hydroxide

o Acetic acid (glacial)

» Deionized water

e Ice

Procedure:

» Diazotization:

o In areaction vessel, disperse 3,3'-dichlorobenzidine in deionized water and add
hydrochloric acid. Stir to form a slurry.

o Cool the slurry to 0-5 °C using an ice bath.

o Slowly add a solution of sodium nitrite in deionized water to the cooled slurry while
maintaining the temperature below 5 °C. The addition should be done dropwise to control
the exothermic reaction.

o Stir the mixture for 1-2 hours at 0-5 °C to ensure complete diazotization. The resulting
solution is the bis-diazonium salt solution.

e Coupling:
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o In a separate vessel, dissolve the 4-chloro-2,5-dimethoxyacetoacetanilide coupling
component in a dilute solution of sodium hydroxide in deionized water.

o Cool this solution to 10-15 °C.

o Slowly add the bis-diazonium salt solution to the coupling component solution with
vigorous stirring. The pH of the reaction mixture should be maintained between 4.0 and
6.0 by the addition of acetic acid or a buffer solution.

o Continue stirring for 2-4 hours, allowing the coupling reaction to go to completion. A yellow
precipitate of the pigment will form.

e Post-treatment:

[¢]

Heat the pigment slurry to 80-95 °C and hold for 1-2 hours to promote pigment
crystallization and improve its properties.

[¢]

Filter the hot slurry and wash the pigment cake thoroughly with hot deionized water until
the filtrate is neutral and free of soluble salts.

[e]

Dry the pigment in an oven at 60-80 °C.

[e]

The dried pigment is then pulverized to a fine powder.

Analytical Methods

4.2.1. Lightfastness Testing (ASTM D4303)

The lightfastness of diarylide yellow pigments can be evaluated using accelerated weathering
tests according to ASTM D4303.[2][13][14][15][16]

e Specimen Preparation: The pigment is dispersed in a suitable vehicle (e.g., acrylic emulsion
for paint) and applied to a substrate to form a uniform film. A portion of the specimen is
masked to serve as an unexposed reference.

o Exposure: The specimens are exposed to a controlled light source, such as a xenon arc
lamp (simulating daylight through glass) or fluorescent UV lamps, for a specified duration or
until a certain radiant exposure is reached.[2][17][18][19][20][21]
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» Evaluation: The color difference (AE*) between the exposed and unexposed areas is
measured using a spectrophotometer or colorimeter according to ASTM D2244.[1][3][7][22]
[23] The lightfastness is then categorized based on the magnitude of the color change.

4.2.2. High-Performance Liquid Chromatography (HPLC)

HPLC is used to assess the purity of the pigment and to detect any residual starting materials
or by-products.

o Sample Preparation: A known amount of the pigment is dissolved in a suitable solvent (e.qg.,
dimethylformamide or N-methyl-2-pyrrolidone). The solution is filtered through a syringe filter
before injection.

o Chromatographic Conditions: A reversed-phase C18 column is typically used. The mobile
phase is often a gradient of an aqueous buffer and an organic solvent like acetonitrile or
methanol.

o Detection: A UV-Vis detector is used to monitor the eluent at the wavelength of maximum
absorbance of the pigment and any potential impurities.

e Quantification: The concentration of impurities can be determined by comparing their peak
areas to those of known standards.

4.2.3. X-Ray Diffraction (XRD)

XRD is employed to determine the crystalline structure and identify the polymorphic form of the
pigment.

o Sample Preparation: A fine powder of the pigment is packed into a sample holder.

o Data Acquisition: The sample is irradiated with monochromatic X-rays, and the diffraction
pattern is recorded over a range of 26 angles.

» Analysis: The resulting diffractogram, a plot of intensity versus 26, is a fingerprint of the
crystalline structure. It can be compared to reference patterns to identify the specific
polymorph.
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4.2.4. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the pigment molecule,
confirming its chemical structure.

o Sample Preparation: A small amount of the pigment powder is mixed with potassium bromide
(KBr) and pressed into a pellet. Alternatively, an Attenuated Total Reflectance (ATR)
accessory can be used for direct analysis of the powder.

» Data Acquisition: The sample is placed in the path of an infrared beam, and the absorbance
of infrared radiation at different wavenumbers is measured.

e Analysis: The resulting spectrum shows absorption bands corresponding to the vibrational
frequencies of the various functional groups in the molecule, which helps in confirming the
identity of the pigment.

Visualizations

Experimental Workflow: Synthesis of Diarylide Yellow
Pigment
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Caption: General experimental workflow for the synthesis of a diarylide yellow pigment.
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Logical Relationship: Structure-Property Relationship in

Diarylide Yellow Pigments
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Caption: Relationship between chemical structure and final properties of diarylide yellow

pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://matestlabs.com/test-standards/astm-d2244/
https://www.benchchem.com/product/b1172513#diarylide-yellow-pigments-foundational-information
https://www.benchchem.com/product/b1172513#diarylide-yellow-pigments-foundational-information
https://www.benchchem.com/product/b1172513#diarylide-yellow-pigments-foundational-information
https://www.benchchem.com/product/b1172513#diarylide-yellow-pigments-foundational-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172513?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

